Cas no 61655-68-3 (Pyrazine, (trifluoromethyl)-, 4-oxide)

• Product Name: Pyrazine, (trifluoromethyl)-, 4-oxide
• CAS No: 61655-68-3
• MF: C₅H₃F₃N₂O
• MW: 164.085331201553
• CID: 471217
• PubChem ID: 24971974
• Update Time: 2025-04-19

Pyrazine, (trifluoromethyl)-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• Pyrazine, (trifluoromethyl)-, 4-oxide
• 1-oxido-3-(trifluoromethyl)pyrazin-1-ium
• JLAPYRNKWIEURU-UHFFFAOYSA-N
• SCHEMBL2038530
• 3-(trifluoromethyl)pyrazine 1-oxide
• DTXSID90648132
• 1-oxido-3-(trifluoromethyl)-pyrazin-1-ium
• 61655-68-3
• 3-(trifluoromethyl)pyrazine1-oxide
• 1-Oxo-3-(trifluoromethyl)-1lambda~5~-pyrazine

• Inchi： 1S/C5H3F3N2O/c6-5(7,8)4-3-10(11)2-1-9-4/h1-3H
• InChI Key： JLAPYRNKWIEURU-UHFFFAOYSA-N
• SMILES： FC(C1C=[N+](C=CN=1)[O-])(F)F

Computed Properties

• Exact Mass: 164.01979
• Monoisotopic Mass: 164.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38.4Ų

Experimental Properties

• PSA: 39.83